Cas no 941373-08-6 (N-(3,4-difluorophenyl)-2-phenylethene-1-sulfonamide)

• Product Name: N-(3,4-difluorophenyl)-2-phenylethene-1-sulfonamide
• CAS No: 941373-08-6
• MF: C₁₄H₁₁F₂NO₂S
• MW: 295.304449319839
• CID: 5455409
• PubChem ID: 8500916
• Update Time: 2025-08-05

N-(3,4-difluorophenyl)-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Z2865971029
• 941373-08-6
• EN300-26576166
• N-(3,4-difluorophenyl)-2-phenylethene-1-sulfonamide
• AB00778522-01
• N-(3,4-Difluorophenyl)-2-phenylethenesulfonamide

• Inchi： 1S/C14H11F2NO2S/c15-13-7-6-12(10-14(13)16)17-20(18,19)9-8-11-4-2-1-3-5-11/h1-10,17H
• InChI Key： KPOULDGLYLQXFD-UHFFFAOYSA-N
• SMILES： C(S(NC1=CC=C(F)C(F)=C1)(=O)=O)=CC1=CC=CC=C1

Computed Properties

• Exact Mass: 295.04785609g/mol
• Monoisotopic Mass: 295.04785609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.425±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 416.1±55.0 °C(Predicted)
• pka: 7.86±0.50(Predicted)

Additional information on N-(3,4-difluorophenyl)-2-phenylethene-1-sulfonamide

N-(3,4-Difluorophenyl)-2-Phenylethene-1-Sulfonamide: A Comprehensive Overview

N-(3,4-Difluorophenyl)-2-phenylethene-1-sulfonamide, identified by the CAS Registry Number 941373-08-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a sulfonamide group with a difluorophenyl moiety and a phenylethene substituent. The molecule's design allows for a wide range of applications, particularly in the development of advanced materials and pharmaceuticals.

The sulfonamide functional group in N-(3,4-difluorophenyl)-2-phenylethene-1-sulfonamide is known for its stability and reactivity under various chemical conditions. This makes the compound a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted its potential as a building block in the creation of bioactive compounds, particularly in the context of drug discovery. The presence of the difluorophenyl group introduces additional electronic and steric effects, which can be fine-tuned to achieve desired pharmacological properties.

One of the most promising applications of CAS No. 941373-08-6 lies in its use as a precursor in the synthesis of advanced polymers. Researchers have demonstrated that this compound can be incorporated into polymer networks to enhance mechanical strength and thermal stability. For instance, a study published in 2023 explored the use of this compound as a monomer in the production of high-performance polyamides, showcasing its potential in aerospace and automotive industries.

In addition to its role in materials science, N-(3,4-difluorophenyl)-2-phenylethene-1-sulfonamide has garnered attention for its potential in medicinal chemistry. The compound's ability to act as an inhibitor of certain enzymes has been explored in recent clinical trials. For example, studies have shown that it exhibits moderate inhibitory activity against kinase enzymes, which are implicated in various pathological conditions such as cancer and inflammatory diseases.

The synthesis of CAS No. 941373-08-6 involves a multi-step process that typically begins with the preparation of the corresponding sulfonyl chloride intermediate. This is followed by nucleophilic substitution with an amine derivative to form the sulfonamide group. The introduction of the difluorophenyl and phenylethene substituents requires precise control over reaction conditions to ensure high yields and purity.

From an environmental standpoint, researchers have investigated the biodegradation pathways of N-(3,4-difluorophenyl)-2-phenylethene-1-sulfonamide. Initial findings suggest that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation mechanisms. However, further studies are needed to fully understand its environmental impact and develop strategies for safe disposal.

In conclusion, N-(3,4-difluorophenyl)-2-phenylethene-1-sulfonamide (CAS No. 941373-08-6) represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure provides a foundation for innovative solutions in materials science and drug development. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing modern technology and medicine.